5-Methylcytidine
Overview
Description
5-Methylcytidine is a modified nucleoside derived from 5-methylcytosine. It is found in ribonucleic acids of animal, plant, and bacterial origin . It has a molecular formula of C10H15N3O5 .
Synthesis Analysis
A chemoproteomic strategy has been used to characterize RNA 5-methylcytidine (m5C) dioxygenase enzymes in their native context based upon metabolic labeling and activity-based crosslinking . The biosynthesis of hm5C and f5C on tRNA has been shown to involve the activity of at least two distinct enzymatic reactions—methylation of C to m5C, followed by oxidation of m5C .Molecular Structure Analysis
The molecular structure of 5-Methylcytidine includes a 5-methylpyrimidin-2-one ring attached to a ribose sugar . The 3D conformer and crystal structures can be found in various databases .Chemical Reactions Analysis
5-Methylcytidine undergoes various chemical reactions. For instance, it can be oxidized to form 5-hydroxymethylcytidine . The reactivity-dependent profiling of RNA 5-methylcytidine dioxygenases has been studied .Physical And Chemical Properties Analysis
5-Methylcytidine has a molecular weight of 257.24 g/mol . Its IUPAC name is 4-amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidin-2-one .Scientific Research Applications
Transcriptome-Wide Mapping
5-Methylcytidine plays a crucial role in transcriptome-wide mapping of RNA modifications in bacteria, archaea, and yeast . The presence of m5C in tRNA and rRNA molecules of a wide variety of organisms was first observed more than 40 years ago . Recent advancements have allowed for a high-resolution, systematic, and comprehensive transcriptome-wide overview of m5C across the three domains of life .
Role in Genomic Imprinting and X-Chromosome Inactivation
In eukaryotes, m5C has been found to play a crucial role in genomic imprinting, X-chromosome inactivation, and suppression of repetitive elements . These processes are vital for proper gene expression and cellular function.
Post-Transcriptional Regulation
Emerging evidence suggests that m5C plays a significant role in post-transcriptional regulation . This includes changes in the coding sequence, alterations in splicing patterns, and changes in RNA stability .
Role in Cancer Pathogenesis and Progression
There is increasing interest in the role of m5C in cancer pathogenesis and progression . Studies have suggested the involvement of RNA m5C modification in multiple cellular processes as well as tumorigenesis .
Role in Viral RNA
m5C has been found in viral RNA . For instance, it has been determined that m5C accounted for 0.6–1.4% of cytosines in HIV-1 RNA .
Role in Other RNA Species
The existence of m5C has been found in diverse RNA species from various organisms, not only in ribosomal RNA (rRNA), messenger RNA (mRNA) and transfer RNA (tRNA) but also in vault RNA, small nuclear RNA, small nucleolar RNA, pseudogenes, natural antisense transcripts, enhancer RNA, long noncoding RNA (lncRNA) and microRNA (miRNA) .
Mechanism of Action
Target of Action
5-Methylcytidine (m5C) is a modified nucleoside that is found in ribonucleic acids (RNA) of a wide variety of organisms, including bacteria, archaea, and yeast . It primarily targets RNA molecules, specifically transfer RNA (tRNA) and ribosomal RNA (rRNA), and has also been detected within archaeal mRNAs .
Mode of Action
The mode of action of 5-Methylcytidine involves the methylation of cytosine residues in RNA. This modification occurs at the carbon 5 position of the cytosine ring, resulting in 5-Methylcytidine . This methylation process enhances the stacking in A- and B- helices of nucleic acid, which results in an increase of the melting temperature and improves thermal stability, leading to structural stabilization .
Biochemical Pathways
The presence of 5-Methylcytidine in RNA contributes to the fidelity of translation and the assembly of ribosomes . It plays a crucial role in genomic imprinting, X-chromosome inactivation, and suppression of repetitive elements . The exact biochemical pathways affected by 5-Methylcytidine are still under investigation.
Pharmacokinetics
It is known that 5-methylcytidine is soluble in water , which may influence its bioavailability and distribution within the body.
Result of Action
The methylation of RNA by 5-Methylcytidine can change the coding sequence, alter splicing patterns, or change RNA stability . This modification expands the information code of RNA, beyond the four-base code of DNA, and is thought to play a role in post-transcriptional regulation .
Safety and Hazards
Future Directions
The use of 5-Methylcytidine in mRNA vaccines has been drawing increasing attention due to its great application prospects and advantages, which include short development cycle, easy industrialization, simple production process, flexibility to respond to new variants, and the capacity to induce better immune response . The current challenges and future directions in the development of preventive mRNA vaccines for major infectious diseases are also being discussed .
properties
IUPAC Name |
4-amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O5/c1-4-2-13(10(17)12-8(4)11)9-7(16)6(15)5(3-14)18-9/h2,5-7,9,14-16H,3H2,1H3,(H2,11,12,17)/t5-,6-,7-,9-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAYHVCMSTBRABG-JXOAFFINSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN(C(=O)N=C1N)C2C(C(C(O2)CO)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CN(C(=O)N=C1N)[C@H]2[C@@H]([C@@H]([C@H](O2)CO)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401016977 |
Source
|
| Record name | 5-Methylcytidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401016977 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid |
Source
|
| Record name | 5-Methylcytidine | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0000982 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
5-Methylcytidine | |
CAS RN |
2140-61-6 |
Source
|
| Record name | 5-Methylcytidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2140-61-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Methylcytidine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002140616 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5-Methylcytidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401016977 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-methylcytidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.719 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 5-METHYLCYTIDINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/TL9PB228DC | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | 5-Methylcytidine | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0000982 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
213 °C |
Source
|
| Record name | 5-Methylcytidine | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0000982 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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